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Compound of Interest

Compound Name:
ethyl 1-(4-aminophenyl)-5-methyl-

1H-pyrazole-4-carboxylate

CAS No.: 260046-88-6

Cat. No.: B1597652

Get Quote

The aminophenyl pyrazole carboxylate scaffold is a cornerstone in modern medicinal

chemistry, celebrated for its chemical tractability and the diverse pharmacological activities of

its derivatives.[1][2] These compounds have demonstrated significant potential as inhibitors of

various protein kinases and as cytotoxic agents against cancer cell lines.[3][4] This guide

provides an in-depth comparative analysis of the structure-activity relationships (SAR) of

aminophenyl pyrazole carboxylate analogs, offering field-proven insights for researchers,

scientists, and drug development professionals. We will dissect the causal relationships behind

experimental choices and present a self-validating framework of protocols and data to facilitate

the rational design of more potent and selective therapeutic agents.

The Aminophenyl Pyrazole Carboxylate Core: A
Privileged Scaffold
The versatility of the aminophenyl pyrazole carboxylate core allows for systematic modifications

at several key positions, each influencing the compound's biological profile. Our analysis will
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focus on three primary regions of modification: the pyrazole core, the aminophenyl moiety, and

the carboxylate/carboxamide group. Understanding the impact of substitutions at these

positions is crucial for optimizing potency, selectivity, and pharmacokinetic properties.

Comparative Analysis of Biological Activity: SAR
Insights
The biological activity of aminophenyl pyrazole carboxylates is profoundly influenced by the

nature and placement of various substituents. Below, we compare derivatives targeting

different biological pathways, supported by experimental data from peer-reviewed studies.

Anticancer Activity
Aminophenyl pyrazole derivatives have shown significant promise as anticancer agents, often

by targeting kinases crucial for cell proliferation and survival.[5]

Table 1: Anticancer Activity of Selected Aminophenyl Pyrazole Analogs

Compound ID
Key Structural
Features

Target Cell
Line(s)

IC50 (µM) Reference(s)

1a

Methyl 3-amino-

5-[(2-

nitrophenyl)amin

o]-1H-pyrazole-

4-carboxylate

HepG2, HeLa
- (38-54%

growth)
[1]

1b

Phenylamino

pyrazole nucleus

with

acylhydrazone

and amide

decorations

HeLa, MCF7,

SKOV3,

SKMEL28

4.63 - 9.45 [5]

1c
Pyrazole-

thiophene hybrid
MCF-7, HepG2 6.57, 8.86 [5]
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Insight: The presence of a nitro group on the aminophenyl ring in compound 1a confers

moderate antiproliferative activity.[1] Further functionalization, as seen in the acylhydrazone

and amide decorations of compound 1b, leads to potent broad-spectrum cytotoxicity against

several cancer cell lines.[5] The introduction of a thiophene moiety in compound 1c also

appears to enhance cytotoxic effects.[5] A key SAR finding is that substitutions at the N1

position of the pyrazole in analogs of compound 1a often lead to a loss of antiproliferative

activity.[1]

Kinase Inhibition
The aminophenyl pyrazole scaffold is a well-established hinge-binding motif for many protein

kinases. Fine-tuning substitutions can yield highly potent and selective inhibitors.[6]

The highly planar nature of the pyrazole and N-linked phenyl structures in certain

aminopyrazole inhibitors allows them to better occupy the smaller active site of JNK3 compared

to the larger active site of the closely related p38 kinase, leading to high selectivity.[7][8]

Table 2: SAR of Aminopyrazole Derivatives as JNK3 Inhibitors

Compoun
d ID

R1
(Pyrazole
N1)

R2
(Amide)

JNK3
IC50 (nM)

JNK1
IC50 (nM)

Selectivit
y
(JNK1/JN
K3)

Referenc
e(s)

2a H

4-

Hydroxyph

enyl

1 100 100 [9]

2b H

4-

(Methylsulf

onyl)phenyl

0.8 >1000 >1250 [9]

SR-3576 -

N-phenyl

urea

derivative

7 -
>2800-fold

vs p38
[7][8]

Insight: The data clearly demonstrates that modifications to the amide portion of the

molecule dramatically impact both potency and selectivity. The addition of a methylsulfonyl
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group in compound 2b significantly boosts selectivity for JNK3 over JNK1.[9] The urea

linkage in SR-3576 is a key feature contributing to its remarkable selectivity over p38.[7][8]

Derivatives of 1H-pyrazole-3-carboxamide have been systematically optimized as potent

inhibitors of Fms-like receptor tyrosine kinase 3 (FLT3) and cyclin-dependent kinases (CDKs),

which are key targets in acute myeloid leukemia (AML).[10]

Table 3: SAR of 1H-Pyrazole-3-Carboxamide Derivatives as FLT3 and CDK Inhibitors

Compound
ID

R Group
FLT3 IC50
(nM)

CDK2 IC50
(nM)

CDK4 IC50
(nM)

Reference(s
)

FN-1501
(Lead

Compound)
2.33 1.02 0.39 [10]

8t

Combination

of piperazine,

benzene

linker, and a

bulky fused

ring

0.089 0.719 0.770 [10]

Insight: A step-by-step structural optimization from the lead compound FN-1501 revealed

that the combination of a piperazine in the hydrophilic pocket, a benzene ring as an aromatic

linker, and a bulkier fused ring in a deep hydrophobic pocket significantly enhances inhibitory

activity against FLT3 and CDKs.[10] Compound 8t also demonstrated potent activity against

various drug-resistant FLT3 mutants.[10]

Visualizing Structure-Activity Relationships
To better illustrate the key SAR takeaways, the following diagram summarizes the influence of

substitutions at different positions on the aminophenyl pyrazole carboxylate scaffold.
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Caption: Workflow for the ADP-Glo™ in vitro kinase inhibition assay.
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Methodology:

Preparation: Prepare serial dilutions of the test aminophenyl pyrazole carboxylate

compounds in an appropriate solvent (e.g., DMSO).

Kinase Reaction: In a 96-well plate, add the kinase, its specific substrate, and ATP to a buffer

solution. Add the test compound or vehicle control.

Incubation: Incubate the reaction mixture at room temperature for a specified period (e.g., 60

minutes).

ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to each well to terminate the kinase

reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

Kinase Detection Reagent Addition: Add Kinase Detection Reagent to convert the ADP

generated into a luminescent signal. Incubate for 30 minutes at room temperature.

Measurement: Measure the luminescence using a plate reader. The signal intensity is

proportional to the ADP concentration and, therefore, the kinase activity.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to

the vehicle control and determine the IC50 value by fitting the data to a dose-response

curve.

In Vitro Cytotoxicity Assay (MTT)
This protocol outlines the determination of a compound's cytotoxic effects on cancer cells using

the MTT assay, which measures cell viability. [11][12][13] Workflow Diagram:
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Caption: Workflow for the MTT in vitro cytotoxicity assay.
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Methodology:

Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them

to adhere overnight in a CO2 incubator at 37°C.

Compound Treatment: Treat the cells with various concentrations of the aminophenyl

pyrazole carboxylate compounds and a vehicle control.

Incubation: Incubate the plates for a period of 48 to 72 hours.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will

convert the MTT into purple formazan crystals.

Solubilization: Add a solubilizing agent, such as DMSO, to each well to dissolve the

formazan crystals.

Measurement: Measure the absorbance of the solution at approximately 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability for each treatment relative to the

vehicle control and determine the IC50 value.

Conclusion
The aminophenyl pyrazole carboxylate scaffold remains a highly attractive starting point for the

development of novel therapeutics, particularly in the areas of oncology and neurodegenerative

diseases. The structure-activity relationships discussed in this guide highlight the critical role of

specific substitutions in dictating biological activity and selectivity. By leveraging these insights

and employing robust experimental protocols, researchers can more effectively design and

optimize the next generation of aminophenyl pyrazole carboxylate-based drugs. Further

exploration of this chemical space, guided by the principles outlined herein, is warranted to

unlock its full therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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